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Compound of Interest

Compound Name: MI-888 free base

CAS No.: 1303607-59-1

Cat. No.: B609029

Get Quote

Executive Summary
MI-888 (Compound 9) is a highly potent, orally active small-molecule inhibitor designed to

target the MDM2-p53 protein-protein interaction.[1][2] Developed by the University of Michigan

(Zhao et al., 2013), it belongs to the spirooxindole class of compounds. By mimicking the key

amino acid residues of p53 (Phe19, Trp23, Leu26), MI-888 competitively binds to the

hydrophobic cleft of MDM2 with a

of 0.44 nM, preventing p53 ubiquitination and degradation. This leads to the reactivation of
p53-mediated apoptotic pathways in wild-type p53 tumors.

Critical Distinction: Do not confuse MI-888 with the "MI" series of Menin-MLL inhibitors (e.g., MI-

463, MI-503). MI-888 is a distinct chemical entity targeting the E3 ubiquitin ligase MDM2.[3]
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Chemical Identity & Physicochemical Properties
Core Chemical Data
The following data refers to the Free Base form of MI-888.[4]

Property Specification

Common Name MI-888

Chemical Class Spirooxindole

CAS Number (Free Base) 1303607-59-1

CAS Number (TFA Salt) 1303609-30-4

Molecular Weight 548.48 g/mol

Molecular Formula C₂₈H₃₂Cl₂FN₃O₃

Chirality Pure stereoisomer (contains 4 chiral centers)

Appearance White to off-white solid

Chemical Structure (SMILES & InChI)
Researchers utilizing cheminformatics tools for docking or database integration should use the

following strings for the free base:

Isomeric SMILES: CC(C)

(C)C[C@H]1[C@]2(C3=CC=C(Cl)C=C3NC2=O)=CC=C4)F)C(N[C@H]5C(C5)C)=O

InChI Key: RWGFKTVRMDUZSP-UHFFFAOYSA-N (Note: Verify specific isomer key in

database)

Structural Pharmacophore Analysis
MI-888 was optimized from earlier analogs (e.g., MI-219) to improve oral bioavailability and

potency. Its spirooxindole scaffold rigidly positions three hydrophobic groups to perfectly mimic

the p53 transactivation domain:
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Spirooxindole Core: Scaffolds the molecule to project side chains in the correct vector.

Chlorophenyl Group 1: Mimics the Trp23 residue of p53 (deep pocket insertion).

Chlorophenyl Group 2: Mimics the Leu26 residue of p53.

Neopentyl Group: Mimics the Phe19 residue of p53.

Amide Linker: Enhances solubility and creates additional hydrogen bonds.

Mechanism of Action & Signaling Pathway
MI-888 functions as a "stapled peptide" mimic, but with a non-peptide small molecule structure.

It inhibits the E3 ligase activity of MDM2 by blocking its substrate-binding domain.

Pathway Visualization
The following diagram illustrates the reactivation of the p53 pathway by MI-888.
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Click to download full resolution via product page

Figure 1: Mechanism of Action. MI-888 competitively binds MDM2, preventing p53

ubiquitination and restoring tumor suppressor function.

Experimental Protocols
Solubility & Stock Preparation
MI-888 is hydrophobic. Proper reconstitution is critical for accurate

determination.

Solvent: DMSO (Dimethyl sulfoxide).

Solubility:

40 mg/mL (approx. 72 mM) in DMSO.

Storage: Store solid at -20°C. Store DMSO stocks at -80°C to prevent precipitation or

degradation. Avoid repeated freeze-thaw cycles.

Protocol: 10 mM Stock Preparation

Weigh 5.48 mg of MI-888 (Free Base).

Add 1.0 mL of anhydrous DMSO.

Vortex for 30 seconds until completely dissolved.

Aliquot into 50

L volumes and freeze at -80°C.

In Vitro Cell Viability Assay
To verify MI-888 activity, use an isogenic cell line pair (p53 wild-type vs. p53 null) to

demonstrate selectivity.

Cell Lines: HCT-116
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(Sensitive) vs. HCT-116

(Resistant).

Seeding: Plate 3,000–5,000 cells/well in 96-well plates. Incubate 24h.

Treatment: Prepare serial dilutions of MI-888 in media (0.1 nM to 10

M). Final DMSO concentration should be <0.1%.

Incubation: Treat cells for 72–96 hours.

Readout: Use WST-8 or CellTiter-Glo.

Expected Result:

HCT-116

:

.

HCT-116

:

(demonstrating on-target specificity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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